![molecular formula C20H18N2O3S B2568515 (E)-N-(2-((1H-indol-3-yl)thio)ethyl)-3-(benzo[d][1,3]dioxol-5-yl)acrylamide CAS No. 687569-25-1](/img/structure/B2568515.png)
(E)-N-(2-((1H-indol-3-yl)thio)ethyl)-3-(benzo[d][1,3]dioxol-5-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(2-((1H-indol-3-yl)thio)ethyl)-3-(benzo[d][1,3]dioxol-5-yl)acrylamide, also known as BIX-01294, is a small molecule inhibitor that targets G9a and GLP histone methyltransferases. It has been extensively studied for its potential use in epigenetic therapies and cancer treatment.
Scientific Research Applications
Synthesis and Activity in Neurological Disorders
- KCNQ2 Opener Activity : The compound's derivatives have shown significant activity as KCNQ2 openers. This property is notable in the context of neurological disorders as KCNQ2 openers are known to reduce neuronal hyperexcitability in rat hippocampal slices, which is important in the treatment of epilepsy and related conditions (Wu et al., 2004).
Crystal Structure Analysis
- Crystal Structure Determination : The crystal structure of related compounds provides insights into their molecular configuration and potential interactions with biological targets. For instance, the study of (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate revealed intermolecular hydrogen bonding and π-π stacking, which are critical for understanding the compound's behavior in biological systems (Lee et al., 2009).
Application in Antioxidant and Neuroprotective Agents
- Antioxidant and Neuroprotective Effects : Some derivatives of this compound have been investigated for their antioxidant capacity and neuroprotective effects, particularly in the context of neurodegenerative diseases like Alzheimer's. These compounds have shown potential in activating the Nrf2 signaling pathway, which plays a crucial role in cellular defense mechanisms against oxidative stress (Pachón-Angona et al., 2019).
Synthesis and Polymerization
- Polymerization Properties : The compound's derivatives have been used in the synthesis of novel polymers, which are explored for various applications including biomedical fields. For example, N-[2-(3,4-Dimethyl-2,5-dioxo-2,5-dlhydro-pyrrol-1-yl)-ethyl]-acrylamide, a functional acrylamide derivative, has been synthesized and characterized for potential applications in polymer science (Ling et al., 1999).
Antibacterial and Antifungal Activities
- Antimicrobial Properties : Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. Such studies are crucial for the development of new therapeutic agents against various bacterial and fungal infections (Boopathy et al., 2017).
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[2-(1H-indol-3-ylsulfanyl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c23-20(8-6-14-5-7-17-18(11-14)25-13-24-17)21-9-10-26-19-12-22-16-4-2-1-3-15(16)19/h1-8,11-12,22H,9-10,13H2,(H,21,23)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPNFBHLIZCJVLR-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCCSC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NCCSC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.